Cas no 2555-30-8 (7-Hydroxy-4-phenyl-2H-chromen-2-one)

• Product Name: 7-Hydroxy-4-phenyl-2H-chromen-2-one
• CAS No: 2555-30-8
• MF: C₁₅H₁₀O₃
• MW: 238.238104343414
• MDL: MFCD00024080
• CID: 43164
• PubChem ID: 5357479
• Update Time: 2025-04-18

7-Hydroxy-4-phenyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 7-Hydroxy-4-phenylcoumarin
• 7-Hydroxy-4-phenyl-2H-chromen-2-one
• 7-hydroxy-4-phenylchromen-2-one
• 4-phenyl umbelliferone
• 576468_ALDRICH
• 7-hydroxy-4-phenyl-2H-1-benzopyran-2-one
• 7-hydroxy-4-phenyl-2H-2-chromenone
• AC1NSAV1
• NSC78474
• Oprea1_774373
• PubChem8691
• AE-562/36406042
• EN300-05272
• Z56895673
• DTXSID10418258
• CS-0269805
• 7-Hydroxy-4-phenyl-chromen-2-one
• FT-0634361
• J-016044
• Hydroxy-7, phenyl-4-coumarine
• 7-Hydroxy-4-phenylcoumarin, 97%
• BDBM50104891
• HMS2780A17
• UNII-L0487H6Q0H
• SMR000473307
• L0487H6Q0H
• A817900
• AKOS000272732
• 7-Hydroxy4-phenylcoumarin
• EU-0005995
• E85506
• PD119515
• MFCD00024080
• 2H-1-Benzopyran-2-one, 7-hydroxy-4-phenyl-
• SR-01000442812
• 4-Phenyl-7-hydroxycoumarin
• 2555-30-8
• cid_5357479
• 4-Phenylumbelliferone
• VS-14037
• Q27282538
• IVJMJRRORVMRJJ-UHFFFAOYSA-N
• NSC-78474
• CHEMBL325841
• SR-01000442812-1
• 7-hydroxy-4-phenylcoumarin 97
• 2H-1-benzopyran-2-one, 7-hydroxy-4-phenyl
• SCHEMBL2987658
• Coumarin derivative, 3c
• MLS001143868
• STK395218
• BBL037279

• MDL： MFCD00024080
• Inchi： 1S/C15H10O3/c16-11-6-7-12-13(10-4-2-1-3-5-10)9-15(17)18-14(12)8-11/h1-9,16H
• InChI Key： IVJMJRRORVMRJJ-UHFFFAOYSA-N
• SMILES： O1C(C=C(C2C=CC=CC=2)C2C=CC(=CC1=2)O)=O

Computed Properties

• Exact Mass: 238.063
• Monoisotopic Mass: 238.062994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: nothing
• Topological Polar Surface Area: 46.5

Experimental Properties

• Color/Form: Not determined
• Density: 1.34
• Melting Point: 248-252 °C (lit.)
• Boiling Point: 458.3°Cat760mmHg
• Flash Point: 203.3°C
• Refractive Index: 1.666
• PSA: 46.53
• LogP: 3.16560
• Solubility: Not determined

7-Hydroxy-4-phenyl-2H-chromen-2-one Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 34-36/37/38
• Safety Instruction： 26-27-36/37/39-37/39-45
• Hazardous Material Identification：
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Neoflavonoids Neoflavones